Cas no 2228662-84-6 (3-(1-aminocyclopentyl)-4-nitrophenol)

• Product Name: 3-(1-aminocyclopentyl)-4-nitrophenol
• CAS No: 2228662-84-6
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5866018
• PubChem ID: 165641142
• Update Time: 2025-11-06

3-(1-aminocyclopentyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminocyclopentyl)-4-nitrophenol
• 2228662-84-6
• EN300-1802103

• Inchi： 1S/C11H14N2O3/c12-11(5-1-2-6-11)9-7-8(14)3-4-10(9)13(15)16/h3-4,7,14H,1-2,5-6,12H2
• InChI Key： GSIQTNKHMYJHPJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)C1(CCCC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(1-aminocyclopentyl)-4-nitrophenol

Introduction to 3-(1-aminocyclopentyl)-4-nitrophenol (CAS No: 2228662-84-6)

3-(1-aminocyclopentyl)-4-nitrophenol, identified by the Chemical Abstracts Service Number (CAS No) 2228662-84-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic amine derivative has garnered attention due to its unique structural framework and potential applications in medicinal chemistry. The compound features a cyclopentyl ring linked to a nitro-substituted phenol moiety, which together with the amino group, creates a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 3-(1-aminocyclopentyl)-4-nitrophenol positions it as a candidate for exploration in various therapeutic areas. The presence of both an amine and a nitro group provides multiple sites for functionalization, enabling the synthesis of analogs with tailored pharmacological properties. This dual functionality has been exploited in the development of novel bioactive molecules, particularly in the context of enzyme inhibition and receptor binding studies.

In recent years, there has been a growing interest in cyclopentyl-containing compounds due to their reported bioactivity and structural stability. The cyclopentyl ring, being part of a five-membered saturated heterocycle, contributes to the overall rigidity and lipophilicity of the molecule, which can be advantageous for membrane permeability and metabolic stability. Such characteristics make 3-(1-aminocyclopentyl)-4-nitrophenol a promising candidate for further investigation in drug discovery programs.

The nitro group at the para position relative to the hydroxyl group in 3-(1-aminocyclopentyl)-4-nitrophenol introduces electrophilic reactivity, which can be leveraged in various synthetic pathways. Additionally, nitroaromatic compounds have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The combination of these features suggests that this compound may exhibit multiple modes of action, making it an attractive subject for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies. These techniques have been applied to evaluate the binding affinity of 3-(1-aminocyclopentyl)-4-nitrophenol and its derivatives to target proteins involved in human diseases. Preliminary computational results indicate that this compound may interact with enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways.

Experimental validation of these hypotheses is currently underway in several academic and industrial research laboratories. In vitro assays are being conducted to assess the biochemical activity of 3-(1-aminocyclopentyl)-4-nitrophenol, focusing on its ability to modulate enzyme function and cellular processes. These studies aim to provide insights into the compound's mechanism of action and its potential therapeutic utility.

The synthesis of 3-(1-aminocyclopentyl)-4-nitrophenol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, nitration processes, and cyclization techniques. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact.

In addition to its pharmaceutical applications, 3-(1-aminocyclopentyl)-4-nitrophenol may find utility in materials science and chemical biology. Its unique structural features make it a valuable building block for designing complex molecular architectures with specific functionalities. For instance, this compound could be used to develop novel ligands for metal ions or as a precursor in polymer chemistry.

The safety profile of 3-(1-aminocyclopentyl)-4-nitrophenol is an important consideration during its development and application. While no direct toxicological data are available at this time, structural analogs suggest that this compound should be handled with standard laboratory precautions. Further studies are needed to evaluate its stability under various conditions and its potential interactions with biological systems.

Future research directions for 3-(1-aminocyclopentyl)-4-nitrophenol include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers can generate libraries of derivatives with enhanced potency or selectivity. Such efforts are expected to yield novel therapeutic agents with improved pharmacokinetic profiles.

The integration of high-throughput screening (HTS) technologies will accelerate the discovery process by allowing rapid evaluation of large compound libraries. This approach has already demonstrated success in identifying lead compounds for various therapeutic indications. As HTS methodologies continue to evolve, compounds like 3-(1-aminocyclopentyl)-4-nitrophenol will play a crucial role in accelerating drug discovery initiatives.

In conclusion, 3-(1-aminocyclopentyl)-4-nitrophenol (CAS No: 2228662-84-6) represents a promising chemical entity with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for innovation across multiple disciplines, from medicinal chemistry to materials science. With ongoing investigations into its biological activity and synthetic feasibility, this compound is poised to contribute significantly to future advancements in chemical biology and drug development.